Cas no 58550-45-1 (1-methyl-1-nitroso-3-(pyridin-3-ylmethyl)urea)

• Product Name: 1-methyl-1-nitroso-3-(pyridin-3-ylmethyl)urea
• CAS No: 58550-45-1
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• CID: 1611055
• PubChem ID: 151794
• Update Time: 2025-04-21

1-methyl-1-nitroso-3-(pyridin-3-ylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1-nitroso-3-(pyridin-3-ylmethyl)urea
• Urea, N-methyl-N-nitroso-N'-(3-pyridinylmethyl)-
• 58550-45-1
• DTXSID90207268

• Inchi： 1S/C8H10N4O2/c1-12(11-14)8(13)10-6-7-3-2-4-9-5-7/h2-5H,6H2,1H3,(H,10,13)
• InChI Key： AUIHBNNBHKPXOC-UHFFFAOYSA-N
• SMILES： O=C(N(C)N=O)NCC1C=NC=CC=1

Computed Properties

• Exact Mass: 194.0805
• Monoisotopic Mass: 194.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.28
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.595
• PSA: 74.66